Cas no 1227586-63-1 (3-Bromomethyl-5-fluoro-2-methoxypyridine)

• Product Name: 3-Bromomethyl-5-fluoro-2-methoxypyridine
• CAS No: 1227586-63-1
• MF: C₇H₇BrFNO
• MW: 220.038984537125
• CID: 4925328
• Update Time: 2025-06-14

3-Bromomethyl-5-fluoro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-5-fluoro-2-methoxypyridine

• Inchi： 1S/C7H7BrFNO/c1-11-7-5(3-8)2-6(9)4-10-7/h2,4H,3H2,1H3
• InChI Key： VUESUIDTIMSZJD-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=CN=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• XLogP3: 1.8
• Topological Polar Surface Area: 22.1

Additional information on 3-Bromomethyl-5-fluoro-2-methoxypyridine

Comprehensive Overview of 3-Bromomethyl-5-fluoro-2-methoxypyridine (CAS No. 1227586-63-1): Properties, Applications, and Industry Insights

3-Bromomethyl-5-fluoro-2-methoxypyridine (CAS No. 1227586-63-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is characterized by its unique molecular structure, featuring a fluorine substituent and a methoxy group, which contribute to its reactivity and versatility in synthetic applications. As the demand for fluorinated building blocks and halogenated intermediates continues to rise, this compound has become a focal point for researchers exploring novel drug candidates and advanced materials.

The compound's CAS number 1227586-63-1 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular formula C7H7BrFNO and molecular weight of 220.04 g/mol make it a medium-sized organic molecule ideal for cross-coupling reactions and nucleophilic substitutions. Recent studies highlight its utility in constructing biologically active molecules, particularly in the development of kinase inhibitors and antiviral agents, aligning with current trends in precision medicine and targeted therapies.

In the context of green chemistry, researchers are increasingly investigating 3-Bromomethyl-5-fluoro-2-methoxypyridine as a potential candidate for atom-efficient synthesis. Its bromomethyl group offers a reactive handle for further functionalization, while the fluorine atom enhances metabolic stability—a property highly sought after in drug discovery. This dual functionality positions the compound as a valuable asset in medicinal chemistry, where structure-activity relationship (SAR) studies are paramount.

The agrochemical sector also benefits from derivatives of 3-Bromomethyl-5-fluoro-2-methoxypyridine, particularly in designing next-generation crop protection agents. With growing global emphasis on sustainable agriculture, this compound's role in synthesizing low-environmental-impact pesticides has become a hot topic. Its pyridine core is a common motif in systemic herbicides, and the introduction of fluoro and methoxy groups allows for fine-tuning of physicochemical properties to improve bioavailability and target specificity.

From a technical perspective, handling CAS 1227586-63-1 requires adherence to standard laboratory safety protocols. While not classified as hazardous under most jurisdictions, its bromine-containing structure necessitates proper storage conditions—typically under inert atmosphere and low temperatures to prevent degradation. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify the purity of this compound, which is commercially available at various reagent grades (95–99%).

The synthesis of 3-Bromomethyl-5-fluoro-2-methoxypyridine typically involves regioselective bromination of precursor pyridine derivatives, followed by protective group strategies to install the methoxy functionality. Recent patent literature reveals innovative approaches to optimize yield and scalability, addressing industry needs for cost-effective production. These advancements align with the broader movement toward continuous flow chemistry and automated synthesis platforms in modern chemical manufacturing.

Market analysts note increasing demand for 1227586-63-1 across North America, Europe, and Asia-Pacific regions, driven by expanding contract research organizations (CROs) and pharmaceutical outsourcing. The compound's pricing reflects its high-value intermediate status, with bulk quantities typically supplied by specialized fine chemical manufacturers. Quality control certifications like ISO 9001 and GMP compliance have become key differentiators among suppliers in this niche market segment.

Emerging applications of 3-Bromomethyl-5-fluoro-2-methoxypyridine in material science are also gaining traction. Its incorporation into liquid crystal formulations and organic electronic materials demonstrates the compound's versatility beyond life sciences. Researchers are particularly interested in how its electron-withdrawing groups influence charge transport properties in semiconducting polymers—an area of intense study for flexible electronics and optoelectronic devices.

For researchers seeking pyridine-based building blocks, 3-Bromomethyl-5-fluoro-2-methoxypyridine offers distinct advantages over similar compounds. Compared to chloro analogs, its bromine substituent provides superior leaving group ability in transition metal-catalyzed reactions, while the fluorine atom offers unique electronic effects that can modulate binding affinity in drug-target interactions. These characteristics make it a preferred choice for combinatorial chemistry and high-throughput screening applications.

Looking ahead, the scientific community anticipates expanded use of CAS 1227586-63-1 in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. Its ability to serve as a linker component in bifunctional molecules aligns with cutting-edge approaches in degrader technology. As the chemical biology field evolves, this compound's role in creating targeted protein degraders may represent its most impactful application yet.